1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine

• IUPAC Name: (2,4-dimethyl-1,3-thiazol-5-yl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H19N3OS/c1-12-15(21-13(2)17-12)16(20)19-10-8-18(9-11-19)14-6-4-3-5-7-14/h3-7H,8-11H2,1-2H3
• InChI Key: FWTOXXHZDVTRSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol

Description

1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine, also known as DMTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DMTP is a piperazine derivative that has been synthesized through various methods and has been found to have interesting biochemical and physiological effects. In

Mechanism of Action

1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of dopamine release in the brain. By blocking the D3 receptor, this compound reduces dopamine release and may have implications for the treatment of addiction and other dopamine-related disorders.
Biochemical and Physiological Effects:
This compound has been found to have anxiolytic and antidepressant effects in animal models, which suggests that it may have potential therapeutic applications in the treatment of anxiety and depression. Additionally, this compound has been found to reduce cocaine self-administration in rats, which suggests that it may have potential applications in the treatment of addiction.

Advantages and Limitations for Lab Experiments

1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine has several advantages for lab experiments, including its high yield and purity when synthesized using the methods described above. Additionally, this compound has been found to have selective activity at the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, this compound has limitations in terms of its specificity, as it may also interact with other receptors in the brain.

Future Directions

There are several future directions for research on 1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine. One direction is to further investigate its potential therapeutic applications in the treatment of addiction, anxiety, and depression. Additionally, further research is needed to better understand the mechanism of action of this compound and its interactions with other receptors in the brain. Finally, there is a need for the development of new and more selective compounds that target the dopamine D3 receptor, which could have implications for the treatment of addiction and other dopamine-related disorders.
Conclusion:
This compound is a piperazine derivative that has potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to act as a selective antagonist of the dopamine D3 receptor, which has implications for the treatment of addiction and other dopamine-related disorders. Additionally, this compound has been found to have anxiolytic and antidepressant effects, which could have implications for the treatment of anxiety and depression. While there are limitations to the specificity of this compound, its high yield and purity make it a useful tool for studying the role of the dopamine D3 receptor in various physiological and pathological processes. Future research on this compound should focus on further investigating its potential therapeutic applications and developing new and more selective compounds that target the dopamine D3 receptor.

Synthesis Methods

1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine has been synthesized through various methods, including the reaction of 1,4-diphenylpiperazine with 2,4-dimethyl-5-thiocarbamoyl-1,3-thiazole and the reaction of 1,4-diphenylpiperazine with 2,4-dimethyl-5-carboxamido-1,3-thiazole. Both methods have been found to yield this compound in good yields and purity.

Scientific Research Applications

1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine has potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to act as a selective antagonist of the dopamine D3 receptor, which has implications for the treatment of addiction and other dopamine-related disorders. Additionally, this compound has been found to have anxiolytic and antidepressant effects, which could have implications for the treatment of anxiety and depression.